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Compound of Interest

Compound Name: U-74389G

Cat. No.: B8235222

For Immediate Implementation: Researchers and laboratory personnel must adhere to stringent
disposal protocols for the antioxidant compound U-74389G to ensure environmental safety and
regulatory compliance. This guide provides essential, step-by-step instructions for the proper
handling and disposal of U-74389G waste.

U-74389G, a potent antioxidant used in preclinical research, requires careful management
throughout its lifecycle, from receipt to disposal. The following procedures are based on
available safety data and best practices for chemical waste management. Adherence to these
guidelines is critical to minimize environmental contamination and ensure a safe laboratory
environment.

Summary of U-74389G Properties

For quick reference, the key chemical and safety properties of U-74389G are summarized in
the table below.
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Property Value

21-[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-

Chemical Name piperazinyl]-pregna-1,4,9(11)-triene-3,20-dione
maleate

Molecular Formula C37H50N602 - CaH404

Molecular Weight 726.9 g/mol

Appearance A crystalline solid

Primary Hazard Environmental Toxin

Storage Store at -20°C

Step-by-Step Disposal Protocol for U-74389G

The recommended disposal procedure for U-74389G is incineration by a licensed chemical
destruction facility. This method ensures the complete breakdown of the compound, preventing
its release into the environment. For very small quantities, alternative methods may be
permissible, but the primary route of disposal should be through a certified waste management
partner.

1. Segregation and Collection:

+ Designate a specific, clearly labeled waste container for all U-74389G waste. This includes
unused or expired compounds, contaminated personal protective equipment (PPE) such as
gloves and lab coats, and any labware (e.g., vials, pipette tips) that has come into direct
contact with the substance.

e The container should be made of a material compatible with the chemical and should have a
secure lid to prevent spills or aerosolization.

2. Waste Labeling:

e Properly label the waste container with the full chemical name "U-74389G," the appropriate
hazard symbols (e.g., "Environmental Hazard"), and the date of accumulation.
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» Follow all institutional and local regulations for hazardous waste labeling.
3. Storage of Waste:

o Store the sealed waste container in a designated, secure area for hazardous waste. This
area should be well-ventilated and away from drains or water sources.

e Do not mix U-74389G waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

4. Arrange for Professional Disposal:

o Contact your institution's EHS office or a licensed chemical waste disposal company to
arrange for the pickup and incineration of the U-74389G waste.

» Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for U-
74389G.

Alternative for Trace Amounts: For minute, residual amounts of U-74389G (e.g., trace amounts
in an empty vial), some safety data sheets suggest that disposal with household waste may be
an option. However, to ensure the highest level of environmental protection, it is strongly
recommended to decontaminate the container before disposal. This can be done by rinsing the
container multiple times with a suitable solvent (e.g., ethanol or acetone), and collecting the
rinsate as hazardous waste to be disposed of via incineration.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of U-
74389G.
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(U-743896 Waste Generated)
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Is the quantity greater than a trace amount?

Disposal Complete

Click to download full resolution via product page

 To cite this document: BenchChem. [Proper Disposal of U-74389G: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8235222#u-74389g-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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